Cas no 2171764-59-1 (3-(1-aminocycloheptyl)thiolan-3-ol)

• Product Name: 3-(1-aminocycloheptyl)thiolan-3-ol
• CAS No: 2171764-59-1
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 5891217
• PubChem ID: 165600415
• Update Time: 2025-07-22

3-(1-aminocycloheptyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocycloheptyl)thiolan-3-ol
• 2171764-59-1
• EN300-1642255

• Inchi： 1S/C11H21NOS/c12-10(5-3-1-2-4-6-10)11(13)7-8-14-9-11/h13H,1-9,12H2
• InChI Key： KDMOCQYULYCIME-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCCCCC1)N)O

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-aminocycloheptyl)thiolan-3-ol

Comprehensive Overview of 3-(1-aminocycloheptyl)thiolan-3-ol (CAS No. 2171764-59-1): Properties, Applications, and Research Insights

3-(1-aminocycloheptyl)thiolan-3-ol (CAS No. 2171764-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a cycloheptylamine moiety with a thiolane ring, offering a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition.

The compound's CAS number 2171764-59-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula and 3D conformation have been extensively studied using computational chemistry tools, revealing interactions with targets like G-protein-coupled receptors (GPCRs). Such insights align with trending searches on "AI-driven drug design" and "structure-activity relationships (SAR)", reflecting the industry's shift toward data-driven discovery.

In synthetic chemistry, 3-(1-aminocycloheptyl)thiolan-3-ol is valued for its stereochemical complexity, often discussed in forums on "chiral synthesis techniques". The presence of both amino and hydroxyl functional groups enables diverse derivatization strategies, a topic frequently searched alongside "green chemistry catalysts". Recent patents highlight its utility in creating biodegradable polymers, resonating with environmental sustainability trends.

From a commercial perspective, demand for CAS 2171764-59-1 is rising in niche markets, driven by queries like "high-purity cyclic amines for research". Analytical methods such as HPLC-MS and NMR spectroscopy ensure quality control, addressing FAQs on "compound characterization protocols". Safety data sheets emphasize its compatibility with laboratory handling standards, though it is not classified as hazardous under current regulations.

Future directions for 3-(1-aminocycloheptyl)thiolan-3-ol research may explore its bioavailability optimization or nanocarrier integration, topics trending in nanomedicine circles. Collaborative studies with machine learning platforms could accelerate its adoption, answering popular queries on "next-gen drug candidates". This positions the compound at the intersection of traditional chemistry and cutting-edge technology.